Cas no 1213494-51-9 ((S)-3-(4-HYDROXY-3-METHOXYPHENYL)-BETA-ALANINOL)

• Product Name: (S)-3-(4-HYDROXY-3-METHOXYPHENYL)-BETA-ALANINOL
• CAS No: 1213494-51-9
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5576212
• Update Time: 2023-08-03

(S)-3-(4-HYDROXY-3-METHOXYPHENYL)-BETA-ALANINOL Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-HYDROXY-3-METHOXYPHENYL)-BETA-ALANINOL
• (S)-4-(2-AMINO-3-HYDROXYPROPYL)-2-METHOXYPHENOL
• Benzenepropanol, γ-amino-4-hydroxy-3-methoxy-, (γS)-

• Inchi： 1S/C10H15NO3/c1-14-10-4-7(2-3-9(10)13)8(5-11)6-12/h2-4,8,12-13H,5-6,11H2,1H3/t8-/m0/s1
• InChI Key： CSCPKBCFMLTYHG-QMMMGPOBSA-N
• SMILES： C(O)[C@@H](C1=CC=C(O)C(OC)=C1)CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 399.3±42.0 °C(Predicted)
• pka: 10.16±0.31(Predicted)